Cas no 124529-02-8 (L-Cysteine,N-(2-methyl-1-oxopropyl)-)

• Product Name: L-Cysteine,N-(2-methyl-1-oxopropyl)-
• CAS No: 124529-02-8
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 193228
• PubChem ID: 329758450
• Update Time: 2025-04-19

L-Cysteine,N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-(2-methyl-1-oxopropyl)-
• (2R)-2-(2-methylpropanoylamino)-3-sulfanylpropanoic acid
• N-ISOBUTYRYL-L-CYSTEINE
• N-Isobutyrylcysteine
• I-BUT-CYS-OH
• ISOBUTYRYL-CYS-OH
• ISOBUTYRYL-L-CYSTEINE
• N-(2-METHYLPROPIONYL)-L-CYSTEINE
• (R)-N-Isobutyryl-2-(mercaptomethyl)glycine
• (R)-2-isobutyraMido-3-Mercaptopropanoic acid
• (2R)-2-(isobutyrylamino)-3-mercapto-propionic acid
• (2R)-2-(2-methylpropanamido)-3-sulfanylpropanoic acid
• N-Isobutyryl-L-cysteine, for chiral derivatization, >=97.0%
• CHEMBL4098524
• 124529-02-8
• DTXSID30154424
• J-005090
• L-Cysteine, N-(2-methyl-1-oxopropyl)-
• SCHEMBL1049889
• N-(2-Methyl-1-oxopropyl)-L-cysteine
• BWBQXMAXLAHHTK-YFKPBYRVSA-N
• N-Isobutyryl-L-cysteine for chiral derivatization
• G78008
• DTXCID5076915

• MDL： MFCD00155635
• Inchi： 1S/C7H13NO3S/c1-4(2)6(9)8-5(3-12)7(10)11/h4-5,12H,3H2,1-2H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： BWBQXMAXLAHHTK-YFKPBYRVSA-N
• SMILES： SC[C@@H](C(=O)O)NC(C(C)C)=O

Computed Properties

• Exact Mass: 191.06200
• Monoisotopic Mass: 191.061614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 0.5

Experimental Properties

• Density: 1.199
• Melting Point: 97-101 °C
• Boiling Point: 401.6°Cat760mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.507
• PSA: 105.20000
• LogP: 0.53250

L-Cysteine,N-(2-methyl-1-oxopropyl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10-23
• Storage Condition：2-8°C